N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

Executive Summary & Strategic Analysis

The synthesis of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine represents a classic challenge in medicinal chemistry: the formation of a C(

)-N bond between an electron-rich, sterically hindered aniline and a nitrogen-containing heterocycle.

This specific scaffold is a critical pharmacophore in type I and type II kinase inhibitors (reminiscent of scaffolds found in Avapritinib or Pralsetinib analogs). The 2,6-dimethylphenyl moiety (xylyl group) is frequently employed to induce a specific torsion angle relative to the pyrazole ring, often to satisfy hydrophobic interactions within a kinase gatekeeper pocket or to enforce atropisomerism.

The Synthetic Challenge: The primary hurdle is the steric clash introduced by the ortho-methyl groups on the aniline. In a standard Palladium-catalyzed cycle, these groups retard the rate of amine coordination and reductive elimination. Furthermore, the 1H-pyrazole contains an acidic proton (

) that can poison Pd catalysts or lead to competitive N-arylation (N1-coupling) rather than the desired C4-amination.

The Solution: This guide details a robust, three-stage protocol:

• Regioselective Protection: Masking the pyrazole nitrogen to prevent catalyst poisoning and N-arylation.

• Sterically-Enabled Buchwald-Hartwig Coupling: Utilizing a specific generation of dialkylbiarylphosphine ligands (BrettPhos) optimized for hindered primary amines.

• Controlled Deprotection: Removal of the protecting group without degrading the sensitive amine linkage.

Retrosynthetic Logic & Pathway

The most convergent route disconnects the C-N bond at the pyrazole C4 position. We avoid Nucleophilic Aromatic Substitution (

) because the 2,6-dimethylphenyl ring is electron-rich and unactivated, making it inert to standard displacement tactics.

Visualizing the Workflow

The following diagram outlines the critical path and decision logic for this synthesis.

Figure 1: Critical path analysis for the synthesis of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine.

Detailed Experimental Protocol

Step 1: Protection of 4-Bromo-1H-pyrazole

Goal: Mask the acidic N-H to prevent catalyst sequestration.

We utilize the Tetrahydropyranyl (THP) group due to its stability under basic coupling conditions and facile removal under mild acidic conditions.

Reagents:

• 4-Bromo-1H-pyrazole (1.0 eq)

• 3,4-Dihydro-2H-pyran (DHP) (1.5 eq)

• p-Toluenesulfonic acid (pTSA) (0.05 eq)

• Dichloromethane (DCM) or THF (anhydrous)

Procedure:

• Dissolve 4-bromo-1H-pyrazole in anhydrous DCM (0.5 M concentration).

• Add pTSA catalyst at room temperature.

• Add DHP dropwise over 10 minutes. The reaction is slightly exothermic; ensure temperature does not exceed 30°C.

• Stir at RT for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1). The polar starting material (

  ) should disappear, replaced by a higher running spot ( ).

• Workup: Quench with saturated

  . Extract with DCM. Wash organics with brine, dry over , and concentrate.

• Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

  • Yield Target: >90%[1][2]

  • Product: 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole.

Step 2: The "Hindered" Buchwald-Hartwig Coupling

Goal: Form the C-N bond despite steric resistance.

This is the critical control point. Standard ligands (PPh3, dppf) will fail here. We employ BrettPhos , a bulky, electron-rich biaryl phosphine designed to facilitate the oxidative addition of the aryl halide and, crucially, the reductive elimination of the sterically crowded amine.

Reagents:

• Electrophile: 1-THP-4-bromopyrazole (1.0 eq)

• Nucleophile: 2,6-Dimethylaniline (1.2 eq)

• Catalyst:

  (2 mol% Pd) or BrettPhos Pd G3/G4 precatalyst (2 mol%).

• Ligand: BrettPhos (4-6 mol%) (If using

  ).

• Base: Sodium tert-butoxide (

  ) (1.4 eq). Note: Must be stored in a glovebox or fresh bottle; moisture kills this reaction.

• Solvent: 1,4-Dioxane or Toluene (anhydrous, sparged).

Procedure:

• Inert Setup: Flame-dry a Schlenk flask or microwave vial. Cycle Argon/Vacuum 3 times.

• Solids: Add 1-THP-4-bromopyrazole,

  , BrettPhos, and under a counter-flow of Argon.

• Liquids: Add anhydrous Dioxane (0.2 M) and 2,6-dimethylaniline via syringe.

• Degas: Sparge the mixture with Argon for 5 minutes (or freeze-pump-thaw). Oxygen is the enemy of the active Pd(0)-Ligand complex.

• Reaction: Heat to 100°C for 12–16 hours.

  • Observation: The mixture will turn from dark red/purple to a brownish suspension (formation of NaBr).

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove Pd black and salts. Concentrate the filtrate.

• Purification: Silica gel chromatography (gradient 5-30% EtOAc in Hexanes).

  • Yield Target: 70-85%

  • Product: N-(2,6-dimethylphenyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-amine.

Step 3: Deprotection

Goal: Reveal the free pyrazole NH.

Reagents:

• HCl (4M in Dioxane) or concentrated HCl (catalytic amount in MeOH).

• Solvent: Methanol (MeOH).[3]

Procedure:

• Dissolve the coupled intermediate in MeOH.

• Add HCl (approx. 5-10 eq). Stir at RT or mild heat (40°C) for 2 hours.

• Monitor: TLC will show the disappearance of the non-polar coupled product and the appearance of a polar spot.

• Workup: Neutralize carefully with saturated

  or to pH 8. Caution: The product is an amine; do not make it too acidic during extraction or it will stay in the water.

• Extract with EtOAc (x3). Dry and concentrate.

• Final Polish: Recrystallization from Ethanol/Heptane or reverse-phase HPLC if high purity (>99%) is required for biological assay.

Characterization Data

The following data table summarizes the expected spectroscopic signatures for the final compound.

Technique	Parameter	Expected Value / Description	Structural Assignment
1H NMR	2.15 - 2.25 ppm	Singlet (6H)	Methyl groups on the phenyl ring (2,6-positions). High field due to shielding.
1H NMR	7.40 - 7.60 ppm	Broad Singlet / Doublet (2H)	Pyrazole CH protons (C3/C5). Often appear equivalent or very close.
1H NMR	6.90 - 7.10 ppm	Multiplet (3H)	Phenyl protons (H3, H4, H5).
1H NMR	12.0 - 12.5 ppm	Broad Singlet (1H)	Pyrazole NH . Disappears with shake.
1H NMR	5.0 - 5.5 ppm	Broad Singlet (1H)	Amine NH (linker). Broadened due to exchange.
13C NMR	18.5 ppm	Signal	Methyl carbons .
13C NMR	130-140 ppm	Signals	Quaternary carbons (Phenyl C1, C2,6 and Pyrazole C4).
HRMS	[M+H]+	m/z ~ 188.1182	Calculated for .

Critical Control Points & Troubleshooting

Mechanism of Failure: Catalyst Deactivation

If the coupling (Step 2) turns black immediately upon heating and yields no product, "Palladium Black" has precipitated.

• Cause: Ligand oxidation or insufficient ligand-to-metal ratio.

• Fix: Use fresh BrettPhos. Ensure the ratio of Ligand:Pd is at least 2:1 (if using

  ). Alternatively, switch to the pre-formed BrettPhos Pd G3 precatalyst, which is air-stable until activation in the flask.

Mechanism of Failure: Regio-scrambling

If you observe multiple pyrazole isomers in Step 1 (Protection):

• Insight: Pyrazole tautomerization means N1 and N2 are chemically similar, but thermodynamically distinct.

• Fix: For 4-bromopyrazole, the N1 and N2 tautomers lead to the same product (1-THP-4-bromo) due to symmetry. However, if using a substituted pyrazole, careful NMR analysis (NOESY) is required to confirm the protecting group location.

Visualizing the Steric Solution

The following diagram illustrates why the specific ligand choice is non-negotiable.

Figure 2: Mechanistic logic for ligand selection in hindered amine coupling.

References

• Maiti, D., & Buchwald, S. L. (2009). Cu-catalyzed arylation of phenols: synthesis of sterically hindered diaryl ethers. Journal of Organic Chemistry, 74(17), 664–667. (Foundational work on hindered couplings).

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. (The authoritative guide on ligand selection including BrettPhos).

• Fors, B. P., Dooleweerdt, K., Zeng, Q., & Buchwald, S. L. (2009). An efficient system for the Pd-catalyzed cross-coupling of amides and aryl chlorides.[4][5][6] Tetrahedron, 65(33), 6576-6583. (Details on BrettPhos usage).

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for THP protection of azoles).

• Bagley, M. C., et al. (2016). Synthesis of N-pyrazolyl-anilines via Buchwald-Hartwig coupling. RSC Advances. (General methodology for pyrazole-amine synthesis).

Sources

• 1. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Initial biological screening of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

Technical Guide: Initial Biological Screening of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

Executive Summary & Structural Rationale

This guide outlines the critical path for the biological characterization of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine . This molecule represents a classic "privileged scaffold" in medicinal chemistry, specifically within the kinase inhibitor class.

Structural Analysis for Screening Design:

• The 1H-pyrazol-4-amine Core: This moiety is a well-documented ATP-hinge binder . The pyrazole nitrogens typically form hydrogen bonds with the kinase hinge region (e.g., the backbone of Glu/Leu residues), mimicking the adenine ring of ATP.

• The N-(2,6-dimethylphenyl) Group: The 2,6-dimethyl substitution pattern provides significant steric bulk and orthogonality. In kinase medicinal chemistry, this "lid" often forces the molecule into a specific conformation, potentially targeting the hydrophobic back pocket (Gatekeeper region) or inducing a "DFG-out" conformation (Type II inhibition).

• Metabolic Liability: The exposed methyl groups on the phenyl ring are prime sites for CYP450-mediated oxidation (benzylic hydroxylation), necessitating early metabolic stability screening.

Strategic Objective: To move from a chemical entity to a validated biological hit by defining its Kinome Selectivity Profile , Cellular Potency , and Early ADME Stability .

Phase I: Compound Integrity & Formulation (The "Go/No-Go" Gate)

Before any biological assay, the physicochemical behavior of the compound must be baselined to prevent false negatives due to precipitation.

DMSO Solubility & Stock Preparation

Objective: Establish a stable 10 mM stock solution free of micro-aggregates.

• Protocol:

  • Weigh ~1–2 mg of solid compound into a glass vial (avoid plastic to prevent adsorption).

  • Add analytical-grade DMSO to reach a concentration of 10 mM .

  • Critical Step: Sonicate for 5 minutes at room temperature. Visual inspection is insufficient; use nephelometry or a simple light-scattering check to ensure no micro-precipitates exist.

  • Storage: Aliquot into single-use amber tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Aqueous Solubility (Kinetic)

Objective: Determine the maximum concentration for cell-based assays (typically <1% DMSO).

• Method: Shake-flask method in PBS (pH 7.4) for 24 hours followed by HPLC-UV quantification.

• Acceptance Criteria: Solubility > 10 µM is required for reliable biochemical screening. If < 10 µM, a formulation additive (e.g., 0.1% Tween-80) must be validated.

Phase II: Primary Biochemical Screening (Target Deconvolution)

Given the aminopyrazole scaffold, the primary hypothesis is Kinase Inhibition . We will employ a broad "Kinome Scan" rather than a single-target assay.

The Kinome Profiling Strategy

Rationale: To identify high-affinity targets among the ~518 human kinases, focusing on CDKs, JNKs, and p38 MAPKs, which historically bind aminopyrazoles.

Experimental Workflow (Binding Assay - Kd Determination): We utilize a Competition Binding Assay (e.g., KINOMEscan® or LanthaScreen™ Eu Kinase Binding) rather than an activity assay to avoid ATP-concentration artifacts.

Protocol:

• Test Concentration: Screen initially at 1 µM and 10 µM .

• Readout: Percent of Control (POC).

• Hit Definition: Any kinase showing < 35% remaining binding (i.e., > 65% inhibition) is flagged for Kd determination.

• Kd Determination: For flagged hits, run an 11-point dose-response curve (starting at 30 µM, 3-fold dilution).

Data Presentation Template:

Target Kinase	% Inhibition @ 1 µM	Kd (nM)	Interpretation
p38α MAPK	92%	To be determined	Primary Hit (Likely Target)
CDK2	45%	> 1000	Weak Binder
JNK1	12%	N/A	Non-Binder
AurA	88%	To be determined	Off-Target Risk

Phase III: Cellular Efficacy & Mechanism

Once a target (e.g., p38 MAPK) is identified, cellular validation is mandatory to prove the compound permeates the membrane and engages the target in situ.

Cellular Viability Assay (Cytotoxicity)

Objective: Determine the therapeutic window. We must distinguish between specific target inhibition and general toxicity.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Lines:

  • HepG2 (Liver toxicity proxy).

  • THP-1 (Immune cell model, relevant if p38/JNK is the target).

• Seeding: 5,000 cells/well in 96-well opaque plates. Allow 24h attachment.

• Treatment: Add compound (serial dilution 10 µM to 1 nM) for 72 hours .

• Readout: Add CellTiter-Glo reagent, shake for 2 mins, incubate 10 mins, read Luminescence.

• Analysis: Calculate CC50 (Cytotoxic Concentration 50%).

Functional Target Engagement (Western Blot)

Objective: Prove inhibition of the signaling pathway (e.g., if p38 is the target, measure phosphorylation of its substrate, MAPKAPK2 or HSP27).

Protocol:

• Stimulation: Serum-starve THP-1 cells overnight. Pre-treat with N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine (1 µM) for 1 hour.

• Induction: Stimulate with LPS (100 ng/mL) for 30 minutes to activate the MAPK pathway.

• Lysis: Lyse cells in RIPA buffer + Phosphatase Inhibitors.

• Detection:

  • Primary Ab: Anti-Phospho-HSP27 (Ser82) [Target Marker].

  • Control Ab: Anti-Total HSP27 and Anti-GAPDH [Loading Control].

• Success Criteria: Dose-dependent reduction of Phospho-HSP27 signal without loss of Total HSP27.

Phase IV: Early ADME Liability (Metabolic Stability)

The 2,6-dimethylphenyl moiety is susceptible to oxidation.

Protocol: Liver Microsome Stability Assay

• Incubation: Incubate 1 µM compound with pooled human liver microsomes (0.5 mg/mL protein) and NADPH regenerating system at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes with ice-cold acetonitrile containing an internal standard (e.g., Warfarin).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(concentration) vs. time to determine

  and Intrinsic Clearance ( ).

  • Risk Flag: If

    , the methyl groups are likely being rapidly oxidized.

Visualizations

Figure 1: The Screening Cascade

A logical workflow for de-risking the compound.

Caption: Figure 1. The strategic screening cascade designed to filter the compound from physicochemical validation to biological proof-of-concept.

Figure 2: Hypothetical Signaling Pathway (MAPK Focus)

Assuming the aminopyrazole core targets the MAPK pathway (common for this scaffold), this diagram illustrates the intervention point.

Caption: Figure 2.[1] Putative Mechanism of Action. The compound is hypothesized to block ATP binding at the p38 MAPK level, preventing downstream activation of MK2.

References

• Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors. Journal of Medicinal Chemistry. (2014). This study validates the aminopyrazole scaffold as a privileged structure for kinase inhibition, specifically detailing the binding mode of the pyrazole nitrogens to the kinase hinge region.

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors. International Journal of Molecular Sciences. (2020). Provides detailed protocols for Differential Scanning Fluorimetry (DSF) and kinome profiling relevant to pyrazole derivatives.

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. Molecules. (2023). A comprehensive review of FDA-approved drugs containing the pyrazole core, discussing the structural activity relationships (SAR) of the N-phenyl group.

• CellTiter-Glo® Luminescent Cell Viability Assay Protocol. Promega Technical Bulletin. The industry-standard protocol for ATP-based cytotoxicity screening cited in Phase III.

Sources

• 1. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Substituted Pyrazol-4-amine Derivatives: Strategies, Mechanisms, and Protocols

Abstract

Substituted pyrazol-4-amine derivatives represent a cornerstone in medicinal chemistry and drug development, forming the core scaffold of numerous therapeutic agents. Their versatile biological activities, ranging from kinase inhibition to anticonvulsant properties, have spurred significant interest in developing efficient and regioselective synthetic methodologies.[1] This in-depth technical guide provides a comprehensive overview of novel and established synthesis routes for this important class of compounds. Moving beyond a mere catalog of reactions, this guide delves into the mechanistic underpinnings of each synthetic strategy, offering field-proven insights into the causality behind experimental choices. Detailed, step-by-step protocols for key transformations are provided, alongside a comparative analysis to aid researchers in selecting the optimal route for their specific synthetic challenges.

Introduction: The Significance of the Pyrazol-4-amine Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged structure in medicinal chemistry.[2] The introduction of an amino group at the C4 position endows the scaffold with unique electronic properties and a vector for further functionalization, making pyrazol-4-amines particularly valuable building blocks. This guide will explore the primary synthetic avenues to access these versatile compounds, with a focus on methods that offer high regioselectivity and broad substrate scope.

Key Synthetic Strategies for Substituted Pyrazol-4-amines

The synthesis of substituted pyrazol-4-amine derivatives can be broadly categorized into two main approaches: construction of the pyrazole ring with the 4-amino functionality pre-installed or introduced during cyclization, and post-functionalization of a pre-formed pyrazole ring.

Ring Construction Strategies

These methods involve the formation of the pyrazole ring from acyclic precursors, establishing the 4-amino substituent in the process.

The Knorr synthesis, a classic method for pyrazole formation, involves the condensation of a hydrazine with a 1,3-dicarbonyl compound. To achieve a 4-aminopyrazole, a modified approach is employed where the C4 position of the dicarbonyl precursor is functionalized with a group that can be converted to an amine. A common strategy involves the use of an oxime derivative of a 1,3-dicarbonyl compound.

The reaction proceeds via a two-step sequence: oximation of the 1,3-dicarbonyl compound at the C2 (which will become the C4 of the pyrazole) position, followed by cyclization with a hydrazine. The oxime is then reduced to the corresponding amine.

Experimental Protocol: Synthesis of a 4-Aminopyrazole via Modified Knorr Synthesis

• Oximation: To a solution of the 1,3-dicarbonyl compound in a suitable solvent (e.g., methanol, ethanol, or acetic acid), add a solution of sodium nitrite in water under acidic conditions (e.g., HCl or acetic acid) at room temperature.

• Stir the reaction mixture until the formation of the oxime is complete (monitored by TLC).

• Cyclization and Reduction: Add the hydrazine derivative to the reaction mixture containing the oxime. The cyclization can be carried out at room temperature or with gentle heating.

• Following the formation of the pyrazole ring, the oxime is reduced to the amine. This can be achieved in a separate step or in situ. For example, reduction can be performed using catalytic hydrogenation (e.g., Pd/C) or a reducing agent like tin(II) chloride.[3]

• Isolate and purify the 4-aminopyrazole derivative using standard techniques such as crystallization or column chromatography.

A more direct approach involves the reaction of hydrazines with α-azido-α,β-unsaturated ketones. This method provides a convergent route to tetrasubstituted 4-aminopyrazoles. The reaction is believed to proceed through a Michael addition of the hydrazine, followed by cyclization and elimination of dinitrogen from the azide group, which then forms the amino group.

Causality Behind Experimental Choices: The use of an α-azido group is a clever strategic choice as it serves as a masked amino group that is unreactive during the initial Michael addition and is revealed in the final aromatization step. This avoids potential side reactions that could occur with a free amino group.

A simple and direct synthesis of polysubstituted 4-aminopyrazoles can be achieved from the reaction of vinyl azides with hydrazines under mild conditions.[4][5] This method offers a straightforward route with moderate to excellent yields.

Experimental Protocol: General Procedure for the Synthesis of 4-Aminopyrazoles from Vinyl Azides [5]

• To a solution of the vinyl azide in a suitable solvent (e.g., ethanol), add the hydrazine derivative.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 4-aminopyrazole.

Multicomponent reactions, where three or more reactants combine in a single pot to form a product that incorporates substantial portions of all the reactants, offer an efficient and atom-economical approach to complex molecules.[6][7] Several MCRs have been developed for the synthesis of substituted 4-aminopyrazoles.

A notable example is the four-component reaction of a β-ketoester, hydrazine, an aldehyde, and malononitrile, which leads to the formation of highly functionalized pyrano[2,3-c]pyrazoles, which contain a 4-aminopyrazole core.[6]

Post-Functionalization of the Pyrazole Ring

This strategy involves the synthesis of a pyrazole ring followed by the introduction of an amino group at the C4 position.

A common and reliable method for the synthesis of 4-aminopyrazoles is the reduction of a 4-nitropyrazole precursor.[2] The nitro group can be introduced at the C4 position of the pyrazole ring through electrophilic aromatic substitution, as the C4 position is electron-rich and susceptible to electrophilic attack.

Experimental Protocol: Synthesis of a 4-Aminopyrazole via Nitration and Reduction [2]

• Nitration: To a solution of the substituted pyrazole in a strong acid (e.g., sulfuric acid), add a nitrating agent (e.g., nitric acid) at a low temperature (e.g., 0 °C).

• Carefully monitor the reaction and, upon completion, pour the reaction mixture onto ice and neutralize with a base to precipitate the 4-nitropyrazole.

• Reduction: Dissolve the isolated 4-nitropyrazole in a suitable solvent (e.g., ethanol, ethyl acetate).

• Add a reducing agent. Common choices include:

  • Catalytic hydrogenation with H₂ gas and a catalyst like Pd/C.

  • Metal-acid systems like SnCl₂ in HCl.[3]

• After the reduction is complete, work up the reaction mixture to isolate the 4-aminopyrazole. This may involve filtration of the catalyst and removal of the solvent, followed by purification.

Comparative Analysis of Synthetic Routes

The choice of synthetic route depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis.

Synthetic Route	Advantages	Disadvantages	Typical Yields	Substrate Scope
Modified Knorr Synthesis	Utilizes readily available starting materials. Well-established methodology.	Often requires a separate reduction step. Can lead to regioisomeric mixtures if the 1,3-dicarbonyl is unsymmetrical.	40-75%	Broad for various hydrazines and 1,3-dicarbonyls.
From α-Azido-α,β-unsaturated Ketones	Direct and convergent. Good for tetrasubstituted pyrazoles.	Requires the synthesis of the α-azido ketone precursor, which can be hazardous.	60-90%	Good, but depends on the stability of the azido ketone.
From Vinyl Azides	Simple, mild conditions.[4][5]	Vinyl azide precursors may not be readily available.	Moderate to excellent[4]	Generally good for a range of substituted vinyl azides and hydrazines.
Multicomponent Reactions	High atom economy and efficiency. Access to complex structures in a single step.[6][7]	Optimization can be challenging. May lead to fused systems rather than simple 4-aminopyrazoles.	70-95%[6]	Broad, but highly dependent on the specific MCR.
Reduction of 4-Nitropyrazoles	Reliable and high-yielding. Regioselective introduction of the amino group.[2]	Requires a two-step process (nitration then reduction). Nitration conditions can be harsh.	80-95% (for reduction step)	Broad, as many pyrazoles can be nitrated at the C4 position.

Conclusion and Future Outlook

The synthesis of substituted pyrazol-4-amine derivatives is a mature field with a diverse array of reliable synthetic methods. Classical approaches like the Knorr synthesis and the reduction of 4-nitropyrazoles remain valuable for their robustness and broad applicability. More recent developments, particularly in the area of multicomponent reactions and the use of versatile building blocks like vinyl azides, have opened up new avenues for the efficient construction of complex and highly substituted pyrazol-4-amines.

Future research in this area will likely focus on the development of even more efficient and sustainable synthetic methods. This includes the use of catalytic, enantioselective methods to access chiral pyrazol-4-amine derivatives, as well as the application of flow chemistry to enable safer and more scalable syntheses. The continued exploration of novel synthetic strategies will undoubtedly facilitate the discovery of new pyrazol-4-amine-based therapeutic agents with improved efficacy and safety profiles.

References

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• Synthesis of 4‐aminopyrazolone amino acids. Reagents and reaction... ResearchGate. [Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZ

• Amino-Pyrazoles in Medicinal Chemistry: A Review. National Institutes of Health. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Highly efficient construction of multi-substituted aminopyrazoles derivatives via iodine-mediated three-components reaction as potential anticancer agents. Taylor & Francis Online. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. IRIS. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI. [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. [Link]

• Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines. RSC Publishing. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Institutes of Health. [Link]

• Recent developments in aminopyrazole chemistry. Arkivoc. [Link]

• Synthesis and Crystal Structures of N-Substituted Pyrazolines. National Institutes of Health. [Link]

• Recent developments in aminopyrazole chemistry. ResearchGate. [Link]

• Regioselective Synthesis of Cycloalkane-fused Pyrazolo[4,3- e]pyridines through Tandem Reaction of 5-aminopyrazoles, Cyclic Ketones and Electron-rich Olefins. PubMed. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Publications. [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journals. [Link]

• Process for the preparation of 4-aminopyrazole derivatives.

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. [Link]

• Regioselective Synthesis of Cycloalkane-fused Pyrazolo[4,3-e]pyridines through Tandem Reaction of 5-aminopyrazoles, Cyclic Ketones and Electron-rich Olefins. Bentham Science. [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Ring Opening/Recyclization Cascade: Formal CH-Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. Preprints.org. [Link]

• Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines. RSC Publishing. [Link]

• Multicomponent, Solvent-Free Synthesis of 4-Substituted Aminopyrido[2,3-d]pyrimidines Derivatives. MDPI. [Link]

• Mechanistic study of pyrazole synthesis via oxidation-induced N–N coupling of diazatitanacycles. RSC Publishing. [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. MDPI. [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. National Institutes of Health. [Link]

• 194 recent advances in the synthesis of new pyrazole deriv

• Ring forming transformations of ynamides via cycloaddition. RSC Publishing. [Link]

• Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine,... ResearchGate. [Link]

Sources

• 1. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

Protocols & Analytical Methods

Application Note: Pharmacological Profiling of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

Content Type: Detailed Application Note & Protocol Guide Subject: Cell-Based Evaluation of Pyrazole-Amine Kinase Inhibitor Scaffolds Target Audience: Medicinal Chemists, Cell Biologists, and Drug Discovery Scientists

Introduction & Mechanistic Context[1][2][3][4][5][6][7][8][9][10][11]

N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine represents a privileged scaffold in medicinal chemistry, primarily utilized as a core structure for ATP-competitive kinase inhibitors . The specific structural features—a central pyrazole ring coupled with an ortho-disubstituted phenyl ring (2,6-dimethyl)—are characteristic of inhibitors targeting p38 Mitogen-Activated Protein Kinase (p38 MAPK) , Cyclin-Dependent Kinases (CDKs) , and Bruton's Tyrosine Kinase (BTK) .

The 2,6-dimethyl substitution pattern is designed to induce a torsion angle that forces the phenyl ring out of coplanarity with the pyrazole, a geometry often required to fill the hydrophobic "selectivity pocket" adjacent to the ATP-binding site in kinases like p38

.

Scope of This Application Note

This guide details the cellular profiling of this compound, treating it as a Lead Candidate for anti-inflammatory or anti-proliferative applications. The protocols focus on three critical pillars of early-stage drug evaluation:

• Therapeutic Window: Establishing non-toxic concentrations.

• Target Engagement: Verifying inhibition of the specific signaling pathway (p38 MAPK/MK2 axis).

• Functional Efficacy: Quantifying phenotypic outcomes (Cytokine release).

Experimental Workflow & Logic

The following diagram illustrates the logical flow of the screening cascade. It is designed to filter out false positives (e.g., compounds that kill cells rather than inhibiting the target) before expensive functional assays are performed.

Figure 1: Critical path for evaluating kinase inhibitor candidates. Toxicity profiling must precede mechanistic studies to avoid confounding cell death with pathway inhibition.

Protocol 1: Cytotoxicity Profiling (Therapeutic Window)

Before assessing efficacy, it is mandatory to determine the CC50 (Cytotoxic Concentration 50%). Kinase inhibitors often exhibit off-target toxicity. We use the Resazurin Reduction Assay (e.g., AlamarBlue) due to its superior sensitivity over MTT for metabolic activity.

Materials

• Cell Line: THP-1 (Human Monocytes) or HCT116 (if evaluating CDK inhibition).

• Reagent: Resazurin Sodium Salt (dissolved in PBS).

• Control Compound: Staurosporine (1 µM) as a positive control for cell death.

Step-by-Step Methodology

• Stock Preparation: Dissolve N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine in 100% DMSO to create a 10 mM stock. Vortex for 1 minute to ensure complete solubilization.

• Seeding: Seed THP-1 cells at 5,000 cells/well in 96-well plates in RPMI-1640 + 10% FBS.

  • Expert Insight: Avoid "edge effects" by filling the outer wells with PBS, not cells.

• Treatment:

  • Prepare a 1:3 serial dilution of the compound in media (Range: 100 µM down to 0.01 µM).

  • Final DMSO concentration must remain <0.5% in all wells to prevent solvent toxicity.

  • Incubate for 48 hours at 37°C, 5% CO₂.

• Readout:

  • Add Resazurin solution (final concentration 44 µM) to each well.

  • Incubate for 2–4 hours.

  • Measure Fluorescence: Ex 530-560 nm / Em 590 nm.

• Analysis: Normalize data to Vehicle Control (DMSO only). Calculate CC50 using non-linear regression (Sigmoidal dose-response).

Protocol 2: Target Engagement (The p38 MAPK Axis)

Scientific Rationale: A common error is measuring the phosphorylation of the target kinase itself (e.g., p-p38). Many ATP-competitive inhibitors prevent the activity of p38 but do not prevent its upstream phosphorylation by MKK3/6. In fact, p-p38 levels often increase upon inhibition due to the loss of negative feedback loops. Correct Approach: Measure the phosphorylation of the direct downstream substrate, MAPKAPK2 (MK2) or HSP27 .

Figure 2: The p38 MAPK signaling cascade. The assay quantifies p-MK2 or p-HSP27 to verify that the compound successfully blocks p38 catalytic activity.

Western Blot Protocol

• Cell Priming: Culture THP-1 cells (1 x 10⁶ cells/well in 6-well plates).

• Pre-Incubation: Treat cells with the compound (at IC90 concentration determined from viability data, typically 1–10 µM) for 1 hour .

• Stimulation: Add Lipopolysaccharide (LPS) (1 µg/mL) for 30 minutes .

  • Note: 30 minutes is the peak window for p38-mediated phosphorylation of MK2.

• Lysis (Critical Step):

  • Wash cells with ice-cold PBS containing 1 mM Na₃VO₄ (Sodium Orthovanadate).

  • Lyse in RIPA buffer supplemented with Phosphatase Inhibitor Cocktail (Roche PhosSTOP or similar). Failure to inhibit phosphatases will destroy the signal.

• Detection:

  • Primary Antibody: Anti-Phospho-MAPKAPK-2 (Thr334) (Rabbit mAb).

  • Loading Control: Anti-Total-p38 MAPK or Anti-GAPDH.

• Validation: A successful inhibitor will show a dose-dependent decrease in p-MK2 bands despite the presence of LPS.

Protocol 3: Functional Assay (TNF- Release)

If the compound engages the target (p38 MAPK), it should block the translation and secretion of pro-inflammatory cytokines.

Method: ELISA (Enzyme-Linked Immunosorbent Assay)

• differentiation (Optional but Recommended): Differentiate THP-1 monocytes into macrophages using PMA (100 nM) for 24h, followed by a 24h rest period. This increases sensitivity to LPS.

• Compound Treatment: Add compound (0.01 µM – 10 µM) 1 hour prior to stimulation.

• Induction: Stimulate with LPS (100 ng/mL) for 4 to 6 hours .

  • Timing: TNF-

    secretion peaks at 4–6 hours; IL-6 peaks later (12–24 hours).

• Supernatant Collection: Centrifuge plates at 1000 x g for 5 mins to remove debris. Collect supernatant.

• Quantification: Use a Human TNF-alpha Sandwich ELISA kit.

  • Linearity Check: Ensure samples are diluted (typically 1:5 or 1:10) to fall within the standard curve.

Data Reporting Template

Summarize results in a comparative table to facilitate decision-making.

Parameter	Assay Type	Metric	Success Criteria (Lead Cmpd)
Cytotoxicity	Resazurin (48h)	CC50	> 50 µM (Low toxicity)
Potency	ELISA (TNF- )	IC50	< 500 nM
Selectivity	Western Blot	p-MK2 vs. p-ERK	Inhibits MK2; No effect on ERK
Solubility	Turbidimetry	Kinetic Sol.	> 50 µM in PBS

References

• Discovery of Pyrazole-Amine CDK Inhibitors: Title: Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents.[1][2] Source: MDPI (Molecules), 2023. URL:[Link]

• Structural Basis of p38 MAPK Inhibition: Title: Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Source: Journal of Medicinal Chemistry (PubMed), 2002. URL:[Link]

• Aminopyrazoles in Medicinal Chemistry: Title: Amino-Pyrazoles in Medicinal Chemistry: A Review. Source: Molecules (MDPI), 2023. URL:[Link]

• Protocol for Kinase Inhibitor Profiling: Title: 5-amino-pyrazoles as potent and selective p38α inhibitors.[3] Source: Bioorganic & Medicinal Chemistry Letters, 2010. URL:[Link]

Sources

• 1. Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-amino-pyrazoles as potent and selective p38α inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Silico Molecular Docking of the N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine Scaffold

Abstract & Introduction

This Application Note provides a validated protocol for the molecular docking of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine , a privileged scaffold in kinase inhibitor design. While the pyrazole moiety acts as a classic ATP-mimetic capable of binding the kinase hinge region, the 2,6-dimethylphenyl group introduces a critical structural feature: steric hindrance that enforces a non-planar, twisted conformation.

Accurate modeling of this scaffold is essential for Fragment-Based Drug Design (FBDD). The "ortho-effect" of the dimethyl substitution restricts rotation around the N-phenyl bond, often directing the phenyl group into specific hydrophobic pockets (e.g., the specificity pocket or gatekeeper region) of kinases such as CDK2 , p38 MAPK , and Aurora Kinases . This guide addresses the specific challenges of docking this scaffold, including tautomer enumeration and conformational penalty handling.

Target Selection & Scientific Rationale

For the purpose of this protocol, Cyclin-Dependent Kinase 2 (CDK2) is selected as the primary validation target.

Target Protein	PDB ID	Rationale for Selection
CDK2	1DI8	High-resolution crystal structure (1.90 Å) complexed with a related pyrazole-pyrimidine inhibitor. The ATP binding site is well-defined, allowing for precise validation of the pyrazole hinge-binding mode.
p38 MAPK	1KV2	Useful for studying "DFG-out" or type II binding modes where the bulky 2,6-dimethylphenyl group may probe the hydrophobic allosteric pocket.

Mechanism of Action (Hypothesis)[1][2][3][4]

• Hinge Binding: The pyrazole nitrogen (donor/acceptor) forms hydrogen bonds with the backbone of the kinase hinge region (e.g., Glu81/Leu83 in CDK2).[1]

• Hydrophobic Shielding: The 2,6-dimethylphenyl group twists perpendicular to the pyrazole plane, filling the hydrophobic region behind the ATP site or interacting with the gatekeeper residue (Phe80 in CDK2).

Computational Workflow

The following diagram outlines the critical path for docking this specific scaffold, emphasizing the handling of tautomers and steric clashes.

Figure 1: End-to-end computational workflow for docking pyrazole-amine scaffolds. Note the explicit step for tautomer generation, critical for pyrazole binding.

Detailed Experimental Protocol

Step 1: Ligand Preparation (Critical Step)

The pyrazole ring can exist in two tautomeric forms (1H and 2H). Furthermore, the 2,6-dimethylphenyl group creates an energy barrier to rotation.

• Structure Generation: Draw the molecule in 2D (SMILES: Cc1cccc(C)c1Nc2c[nH]nc2 or Cc1cccc(C)c1Nc2cnn[H]c2).

• Tautomer Enumeration: Generate both 1H and 2H tautomers. In the context of kinase binding, the specific tautomer determines whether the pyrazole acts as a donor-acceptor (DA) or acceptor-donor (AD) pair to the hinge.

• Energy Minimization: Use the MMFF94 force field.

  • Checkpoint: Ensure the minimized structure shows the phenyl ring twisted relative to the pyrazole (dihedral angle

    60-90°) due to the methyl steric clash. Do not force planarity.

Step 2: Protein Preparation (CDK2)

• Retrieval: Download PDB ID 1DI8 from RCSB.

• Cleaning: Remove crystallographic water molecules (unless specific waters bridging the ligand and protein are known to be conserved, e.g., in some MAPK structures). Remove co-crystallized ligands.

• H-Bond Network: Optimize Hydrogen bonds using PropKa at pH 7.4.

  • Specific Residue Check: Ensure Glu81 and Leu83 (hinge residues) are protonated correctly to accept/donate H-bonds to the pyrazole.

Step 3: Grid Generation

• Center: Define the grid center based on the centroid of the co-crystallized ligand in 1DI8.

  • Coordinates (Approx): X: 31.5, Y: -12.0, Z: 10.5.

• Dimensions:

  Å. This is sufficient to cover the ATP pocket and the gatekeeper region without exploring the solvent surface unnecessarily.

Step 4: Docking Parameters (AutoDock Vina / Glide Equiv)

• Exhaustiveness (Vina): Set to 32 (High). The steric bulk of the 2,6-dimethyl group requires thorough sampling to find the correct insertion into the pocket.

• Energy Range: 4 kcal/mol.

• Num Modes: 10.

Data Analysis & Validation

Expected Binding Mode

The following diagram illustrates the validated interaction map expected for this scaffold within the CDK2 active site.

Figure 2: Interaction map showing the dual H-bond "hinge clamp" (Blue) and the hydrophobic anchor of the dimethylphenyl group (Yellow).

Quantitative Assessment

Summarize results in a comparative table. A "Control" docking (redocking the native ligand of 1DI8) is mandatory to validate the protocol (RMSD < 2.0 Å).

Compound ID	Binding Affinity (kcal/mol)	H-Bonds (Hinge)	Hydrophobic Contacts	RMSD to Native (Å)
Native Ligand (1DI8)	-9.8 (Ref)	Glu81, Leu83	Phe80, Val18	0.85 (Self-dock)
Target Molecule	-8.2 (Est.)	Glu81 (N-H), Leu83 (N)	Phe80 (Dimethylphenyl)	N/A
Control (No Methyls)	-7.5 (Est.)	Glu81, Leu83	Weak/Non-specific	N/A

Note: The "Target Molecule" is expected to have higher affinity than the "Control (No Methyls)" despite steric clashes, because the methyl groups displace high-energy water molecules from the hydrophobic pocket and reduce the entropic penalty of binding by pre-organizing the ligand conformation.

References

• RCSB Protein Data Bank. Crystal structure of human CDK2 complexed with a pyrazole inhibitor (PDB: 1DI8). [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyrazole Derivatives and Kinase Inhibition. [Link]

• MDPI Molecules. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. [Link]

• AutoDock Vina. Efficient protein-ligand docking with Vina. [Link]

Sources

• 1. benchchem.com [benchchem.com]

High-throughput screening of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine analogues

Executive Summary

The N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine scaffold represents a "privileged structure" in medicinal chemistry, particularly for targeting protein kinases (e.g., CDK2, B-Raf, c-KIT). The 2,6-dimethylphenyl moiety acts as a steric wedge, often enforcing orthogonality that favors binding to the hydrophobic "back pocket" of kinases, characteristic of Type II inhibition (DFG-out conformation).

This application note details a robust High-Throughput Screening (HTS) workflow for evaluating libraries of these analogues. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) technology to maximize signal-to-noise ratios and minimize interference from fluorescent compounds—a common issue with nitrogen-rich heterocycles.

Scientific Rationale & Library Design

The Scaffold's Significance

The pyrazole-amine core functions as the hinge-binding motif (mimicking the adenine ring of ATP), while the N-(2,6-dimethylphenyl) group provides critical selectivity.

• Steric Control: The methyl groups at the 2 and 6 positions restrict rotation around the N-phenyl bond, creating a rigid conformation that can improve binding entropy.

• Hydrophobic Interactions: This moiety is designed to occupy the hydrophobic gatekeeper region or the allosteric pocket adjacent to the ATP binding site.

Screening Strategy: TR-FRET

We employ a TR-FRET competition assay (e.g., LanthaScreen™). A Europium (Eu)-labeled antibody binds to a kinase reaction product (or a tracer in binding assays). When a fluorescently labeled tracer/substrate is bound, FRET occurs.[1][2] An inhibitor displaces the tracer, disrupting FRET.

• Why TR-FRET? It introduces a time delay (50–100 µs) between excitation and measurement, eliminating short-lived background fluorescence from the library compounds themselves.[3]

HTS Workflow Visualization

The following diagram outlines the critical path from library preparation to hit validation.

Caption: Operational workflow for screening aminopyrazole analogues, emphasizing acoustic dispensing and rigorous post-screen filtering.

Detailed Protocol

Materials & Reagents

• Library: N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine analogues (10 mM in 100% DMSO).

• Kinase Target: Recombinant Kinase (e.g., BRAF, c-KIT, or CDK2).

• Tracer: Fluorescently labeled ATP-competitive tracer (e.g., Kinase Tracer 236).

• Antibody: Eu-anti-Tag antibody (specific to the kinase tag, e.g., GST or His).

• Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

• Plates: Corning 384-well Low Volume White Round Bottom (Cat #4513).

Step-by-Step Procedure

1. Compound Plating (Acoustic Dispensing)

• Goal: Minimize DMSO carryover (tolerance < 1%).

• Transfer 10 nL of library compounds (10 mM stock) into the 384-well assay plate using an Echo® Liquid Handler.

• Controls:

  • High Control (H): 10 nL DMSO (0% Inhibition).

  • Low Control (L): 10 nL Staurosporine (100 µM stock) (100% Inhibition).

2. Enzyme/Antibody Mixture Addition

• Prepare a 2X Master Mix containing the Kinase and the Eu-Antibody in Assay Buffer.

• Add 5 µL of the 2X Master Mix to all wells.

• Note: Pre-incubating the antibody with the kinase stabilizes the signal.

3. Tracer Addition

• Prepare a 2X Tracer solution in Assay Buffer.

• Add 5 µL of the 2X Tracer solution to all wells.

• Final Volume: 10 µL.

• Final Concentrations: 10 µM Compound (typical), 1-5 nM Kinase, 2 nM Antibody, Tracer (at

  ).

4. Incubation

• Centrifuge plate at 1000 x g for 1 minute to remove bubbles.

• Incubate for 60 minutes at Room Temperature (20-25°C), protected from light.

5. Detection

• Read on a TR-FRET compatible reader (e.g., PHERAstar, EnVision).

• Settings:

  • Excitation: 337 nm (Laser) or 340 nm (Flash lamp).

  • Emission 1 (Donor): 620 nm (Europium).

  • Emission 2 (Acceptor): 665 nm (Tracer).

  • Delay: 50 µs; Integration: 400 µs.

Data Analysis & Quality Control

Calculations

Calculate the Emission Ratio (ER) for each well to correct for well-to-well volume variations and quenching:

Calculate Percent Inhibition:

Assay Validation (Z-Factor)

The Z-factor is the primary metric for assay robustness.[4] For this screen to be valid,

is required.[5] Where is standard deviation and is mean of High (H) and Low (L) controls.[5][6]

Table 1: Typical Performance Metrics

Metric	Acceptable Range	Interpretation
Z-Factor (Z')	> 0.5	Excellent separation between signal and background.[4][5]
CV% (Controls)	< 5%	Indicates high pipetting precision.

| S/B Ratio | > 3.0 | Signal-to-Background ratio sufficient for hit calling. |

Critical Considerations: PAINS & Interferences

Aminopyrazoles are generally stable, but specific substructures can act as PAINS (Pan-Assay Interference Compounds) .

• Aggregators: At high concentrations (>10 µM), hydrophobic analogues (like those with the dimethylphenyl group) may form colloidal aggregates that sequester the enzyme, leading to false positives.

  • Remedy: Include 0.01% Triton X-100 or Brij-35 in the buffer to disrupt aggregates.

• Fluorescence Interference: While TR-FRET minimizes this, some pyrazoles have strong intrinsic fluorescence.

  • Remedy: Check the Donor (620 nm) channel. If the donor signal is significantly suppressed (Quenching) or enhanced (Autofluorescence) compared to DMSO controls, flag the compound as an artifact.

• Redox Activity: Ensure the pyrazole amine is not oxidizing.

  • Remedy: Add 1 mM DTT to the buffer.

Mechanism of Action Diagram

Caption: TR-FRET Competition Principle. The inhibitor displaces the fluorescent tracer, reducing the FRET signal between the Eu-Antibody and the tracer.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening.

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry.

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology.

• Thermo Fisher Scientific. LanthaScreen™ TR-FRET Competitive Binding Assay Screening Protocol.

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. assay.dev [assay.dev]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. Z-factor - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Troubleshooting N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine crystallization

An in-depth guide to navigating the complexities of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine crystallization, designed for researchers, scientists, and drug development professionals. This technical support center provides detailed troubleshooting guides, step-by-step protocols, and expert-driven FAQs to ensure consistent, high-quality results.

Introduction: The Critical Role of Crystallization

N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine is a heterocyclic aromatic amine with significant potential as a building block in pharmaceutical development. Its molecular structure, featuring a hydrogen-bonding pyrazole-amine core and a bulky, lipophilic dimethylphenyl group, presents unique challenges and opportunities in crystallization. Achieving a robust, reproducible crystallization process is paramount, as the solid-state form of an active pharmaceutical ingredient (API) or intermediate directly impacts its purity, stability, solubility, and manufacturability.

This guide serves as a dedicated resource for scientists encountering difficulties with the crystallization of this compound. It is structured to provide not just procedural steps, but the underlying scientific rationale, enabling you to diagnose problems effectively and develop robust solutions.

Section 1: Foundational Knowledge - Understanding the Molecule

A successful crystallization begins with a deep understanding of the molecule's inherent properties.

Q1: What are the key physicochemical properties of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine that influence its crystallization behavior?

The crystallization behavior is a direct consequence of its molecular structure. The molecule possesses both polar and non-polar characteristics, which dictates its interaction with various solvents. The pyrazole ring and the primary amine group are capable of forming strong hydrogen bonds, which can lead to high crystal lattice energy.[1][2] Conversely, the 2,6-dimethylphenyl group is bulky and non-polar, which can sterically hinder crystal packing and decrease solubility in polar solvents.[1]

Property	Influence on Crystallization
Molecular Weight	Higher molecular weight can sometimes make solvation more difficult.[1]
Hydrogen Bonding	The pyrazole N-H, amine N-H, and ring nitrogen atoms act as strong hydrogen bond donors and acceptors.[3] This promotes self-assembly into a crystalline lattice but can also lead to strong intermolecular forces that affect solubility.[1]
Solubility Profile	Due to its amphiphilic nature, solubility is expected to be limited in very polar (water) and very non-polar (hexane) solvents. It is likely more soluble in moderately polar organic solvents like alcohols (ethanol, methanol), ketones (acetone), and nitriles (acetonitrile).[1][4]
Polymorphism Risk	High. The combination of a semi-flexible structure and multiple hydrogen bonding sites creates a high probability of forming multiple crystalline arrangements, or polymorphs.[5][6] Each polymorph will have distinct physical properties, including solubility and stability.
Acidity/Basicity	The amine group is basic and can be protonated in acidic conditions, which would dramatically increase aqueous solubility.[7] The pyrazole ring itself is weakly basic.[8][9] Controlling the pH is crucial if aqueous systems are used.

Section 2: Troubleshooting Guide - Common Crystallization Problems

This section addresses the most common issues encountered during the crystallization of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine in a problem-cause-solution format.

// Node Definitions start [label="Crystallization Issue Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"];

prob1 [label=" Problem| No Crystals Form\n(Solution clear, oiling out, or amorphous solid)", shape=record, fillcolor="#FBBC05", fontcolor="#202124"]; prob2 [label=" Problem| Poor Crystal Quality\n(Fine needles, agglomerates, low density)", shape=record, fillcolor="#FBBC05", fontcolor="#202124"]; prob3 [label=" Problem| Inconsistent Crystal Form\n(Different XRPD patterns between batches)", shape=record, fillcolor="#FBBC05", fontcolor="#202124"]; prob4 [label=" Problem| Low Purity\n(Impurities detected in final product)", shape=record, fillcolor="#FBBC05", fontcolor="#202124"];

cause1 [label=" Probable Causes| Insufficient Supersaturation\nIncorrect Solvent Choice\nHigh Impurity Load\nOiling Out", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"]; cause2 [label=" Probable Causes| Supersaturation Too High\nRapid Cooling / Anti-Solvent Addition\nPoor Mixing\nLack of Seeding", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"]; cause3 [label=" Probable Causes| Uncontrolled Nucleation\nSolvent Effects\nTemperature Variation\nMetastable Form Crystallizing", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"]; cause4 [label=" Probable Causes| Poor Selectivity of Solvent\nImpurity Co-crystallization\nIneffective Washing", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"];

sol1 [label=" Solutions| Perform Solvent Screen (SOP 1)\nIncrease Concentration\nUse Anti-Solvent (SOP 3)\nSlow Evaporation", shape=record, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol2 [label=" Solutions| Reduce Cooling Rate (SOP 2)\nControl Anti-Solvent Addition (SOP 3)\nImplement Seeding (SOP 4)\nOptimize Agitation", shape=record, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol3 [label=" Solutions| Implement Seeding (SOP 4)\nStrictly Control Temperature/Addition Rate\nCharacterize Solvates/Polymorphs\nPerform Polymorph Screen", shape=record, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol4 [label=" Solutions| Recrystallize with High Purity Material\nSelect Solvent with Better Impurity Rejection\nOptimize Wash Solvent & Volume", shape=record, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> prob1; start -> prob2; start -> prob3; start -> prob4;

prob1 -> cause1 [arrowhead=none]; cause1 -> sol1;

prob2 -> cause2 [arrowhead=none]; cause2 -> sol2;

prob3 -> cause3 [arrowhead=none]; cause3 -> sol3;

prob4 -> cause4 [arrowhead=none]; cause4 -> sol4; } ` Caption: Troubleshooting Decision Tree for Crystallization Issues.

Problem 1: Failure to Crystallize (Solution remains clear, or an oil/amorphous solid forms)

• Q: My solution of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine won't crystallize upon cooling or after adding an anti-solvent. What's happening?

  A: This issue typically stems from one of three areas: the thermodynamics of your system (solubility), the kinetics of nucleation, or the physical phenomenon of liquid-liquid phase separation ("oiling out").

  • Probable Cause 1: Insufficient Supersaturation. Crystallization can only occur when the concentration of the compound in solution exceeds its solubility limit, a state known as supersaturation.[10] If the solution is not supersaturated, no crystals will form.

    • Solution: Increase the starting concentration by using less solvent or by carefully evaporating some of the solvent before initiating crystallization. Ensure your cooling temperature is low enough to significantly decrease the compound's solubility.

  • Probable Cause 2: Incorrect Solvent System. The chosen solvent may be too good, keeping the compound dissolved even at low temperatures. Alternatively, the addition of an anti-solvent may not be reducing the solubility enough to induce crystallization.

    • Solution: A systematic solvent screen is the most effective approach.[11] Identify a solvent in which the compound is highly soluble when hot but poorly soluble when cold (for cooling crystallization), or a miscible solvent/anti-solvent pair where the compound is very soluble in the solvent and nearly insoluble in the anti-solvent.[1][12] Refer to SOP 1: Systematic Solvent Screening .

  • Probable Cause 3: Oiling Out. Instead of forming an ordered crystal lattice, the compound separates from the solution as a supersaturated liquid phase (an "oil"). This is common for molecules with bulky, non-polar groups that hinder orderly packing, especially when supersaturation is generated too quickly.[13]

    • Solution:

      • Reduce the rate of supersaturation: Use a slower cooling rate or add the anti-solvent much more slowly and with vigorous stirring to maintain a homogeneous solution.[13][14]

      • Increase Temperature: Operate at a higher temperature where the risk of oiling out is lower. Dissolve the compound at a higher temperature and then cool slowly.

      • Change Solvent: Use a more polar solvent that has a stronger interaction with the pyrazole-amine part of the molecule, which can discourage the non-polar association that leads to oiling.

Problem 2: Poor Crystal Quality (Fine Needles, Agglomerates, Amorphous Powder)

• Q: I'm getting crystals, but they are very fine needles that are difficult to filter and dry, or they form large agglomerates. How can I improve the crystal habit?

  A: Crystal morphology is governed by the kinetics of nucleation versus crystal growth.[13] The formation of many small particles (fine needles, powder) indicates that the rate of nucleation is far exceeding the rate of crystal growth.

  • Probable Cause 1: Excessive Supersaturation. Generating a very high level of supersaturation quickly (e.g., crash cooling or dumping in anti-solvent) leads to rapid, uncontrolled primary nucleation, forming a large number of small crystals.[12][14]

    • Solution: Control the generation of supersaturation. Employ a slow, linear cooling profile (e.g., 0.1-0.5 °C/min) or a very slow, controlled addition of the anti-solvent.[11] This keeps the system within the "metastable zone," where growth on existing crystals is favored over the formation of new nuclei.

  • Probable Cause 2: Lack of Seeding. Spontaneous nucleation can be erratic. Without seed crystals to provide a template for growth, the system must overcome a higher energy barrier for nucleation, often resulting in uncontrolled crystallization once the barrier is finally crossed.

    • Solution: Implement a seeding protocol. After cooling the solution into the metastable zone (a few degrees below the saturation temperature), add a small quantity (0.1-1% w/w) of pre-existing, high-quality crystals of the desired form.[14] This provides surfaces for controlled growth and can dictate the final crystal form. Refer to SOP 4: Polymorph Seeding Strategy .

  • Probable Cause 3: Impurities. Impurities can act as growth inhibitors on certain crystal faces, leading to changes in crystal habit (e.g., favoring needle-like growth over prismatic).[15][16]

    • Solution: Ensure the purity of the starting material is as high as possible. If impurities are known, select a solvent system where the impurities are highly soluble, ensuring they remain in the mother liquor.

Problem 3: Inconsistent Crystal Form (Polymorphism)

• Q: My batches of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine show different XRPD patterns. Why am I getting different polymorphs?

  A: This is a classic sign of polymorphism, where a compound can exist in multiple crystal forms.[5] The form you obtain is often kinetically controlled and highly sensitive to experimental conditions.

  • Probable Cause: Uncontrolled Crystallization Parameters. Slight variations in solvent, cooling rate, agitation, temperature, or even the presence of trace impurities can cause different polymorphs to nucleate and grow.[5] A metastable polymorph might form initially and then convert to a more stable form over time.

    • Solution: Rigorous Control and Seeding.

      • Identify the desired polymorph: First, you must characterize the different forms (using techniques like XRPD, DSC, TGA) and determine which one has the desired properties (e.g., thermodynamic stability).

      • Standardize the procedure: Once a procedure is developed, it must be followed precisely. Key parameters to control are solvent choice, concentration, temperature profile, anti-solvent addition rate, and agitation speed.

      • Use Seeding: Seeding with the desired polymorph is the most powerful way to ensure it crystallizes consistently.[17] The seed crystals provide a template that directs the crystallization towards that specific form. Refer to SOP 4: Polymorph Seeding Strategy .

Section 3: Standard Operating Protocols (SOPs)

These protocols provide detailed, step-by-step methodologies for key crystallization workflows.

SOP 1: Systematic Solvent Screening

• Objective: To identify a suitable solvent or solvent system for the crystallization of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine.

• Methodology:

  • Place approximately 20-30 mg of the compound into several small vials.

  • To each vial, add a different solvent from the list below in 0.1 mL increments at room temperature, vortexing after each addition. Record the solubility at room temperature.

  • For vials where the compound is poorly soluble at room temperature, heat to the solvent's boiling point and continue adding solvent until a clear solution is obtained.

  • Allow the hot solutions to cool slowly to room temperature, then cool further in an ice bath (~0-5 °C).

  • Observe the quality and quantity of the crystals formed. An ideal single solvent for cooling crystallization will show low solubility at room temperature but high solubility at elevated temperatures.[17]

  • For anti-solvent screening, dissolve the compound in a "good" solvent (e.g., methanol, acetone) to make a concentrated solution. Add potential "anti-solvents" (e.g., water, heptane) dropwise until turbidity persists. An ideal anti-solvent is miscible with the primary solvent but causes the compound to precipitate.[12]

Solvent Category	Recommended Solvents for Screening
Alcohols	Methanol, Ethanol, Isopropanol
Ketones	Acetone, Methyl Ethyl Ketone
Esters	Ethyl Acetate, Isopropyl Acetate
Nitriles	Acetonitrile
Ethers	2-Methyl-THF, Dioxane
Aromatic	Toluene
Anti-Solvents	Water, Heptane, Hexane

SOP 2: Controlled Cooling Crystallization

• Objective: To produce high-quality crystals by slowly cooling a saturated solution.

• Methodology:

  • Charge a jacketed reactor with the crude N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine and the chosen solvent (e.g., isopropanol) based on the screening results.

  • Heat the mixture with agitation until all solids dissolve completely (e.g., 60-70 °C).

  • Initiate a slow, linear cooling ramp (e.g., cool from 70 °C to 50 °C over 2 hours).

  • At the seeding temperature (e.g., 50 °C), add a slurry of seed crystals (0.1-1% w/w of the desired polymorph) in cold mother liquor.

  • Hold at the seeding temperature for 1-2 hours to allow for controlled crystal growth.

  • Resume a slow cooling ramp (e.g., cool from 50 °C to 5 °C over 4-6 hours).

  • Hold at the final temperature for at least 2 hours to maximize yield.

  • Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

SOP 3: Anti-Solvent Crystallization

• Objective: To induce crystallization by reducing the solubility of the compound through the addition of a second solvent.

• Methodology:

  • Dissolve the crude N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine in a minimum amount of a "good" solvent (e.g., acetone) at a controlled temperature (e.g., 25 °C).

  • If desired, add seed crystals (0.1-1% w/w) to the solution and stir for 30 minutes.

  • Using a syringe pump, add the "anti-solvent" (e.g., water or heptane) at a slow, constant rate over several hours.[13] Maintain vigorous agitation to prevent localized high supersaturation.

  • After the addition is complete, stir the resulting slurry for an additional 1-2 hours to allow the system to equilibrate.

  • Isolate the crystals by filtration, wash with a mixture of the solvent/anti-solvent, and dry under vacuum.

SOP 4: Polymorph Seeding Strategy

• Objective: To reliably crystallize a specific, desired polymorph.

• Methodology:

  • Seed Preparation: Ensure you have a small, pure sample of the desired polymorph, confirmed by an analytical technique like XRPD. Gently grind the seeds if necessary to ensure a uniform, small particle size.

  • Solution Preparation: Prepare a solution of the compound that is saturated at a higher temperature.

  • Cooling to Metastable Zone: Cool the solution to a temperature where it is supersaturated, but not so much that spontaneous nucleation occurs. This "metastable zone width" can be determined experimentally.

  • Seeding: Add 0.1-1% (by weight of solute) of the prepared seed crystals to the solution. It is often best to add them as a slurry in a small amount of the (cold) crystallization solvent to ensure good dispersion.

  • Maturation: Hold the seeded solution at this temperature for a period (e.g., 1-2 hours) with gentle agitation. This allows the seeds to grow in a controlled manner without new nucleation.

  • Completion: Proceed with the rest of the crystallization process (e.g., further slow cooling or anti-solvent addition) to maximize yield.

Section 4: Frequently Asked Questions (FAQs)

Q: How do I choose between cooling and anti-solvent crystallization?

A: The choice depends on the compound's solubility profile.

• Cooling crystallization is preferred if you can find a solvent that shows a large change in solubility with temperature.[14][17] It is often easier to control and scale up, as it avoids handling large volumes of a second solvent.

• Anti-solvent crystallization is the method of choice when the compound's solubility is not strongly dependent on temperature or when it needs to be isolated from a reaction mixture where it is highly soluble.[18] It offers high yields but requires careful control of the addition rate and mixing to avoid poor crystal quality.[13][14]

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method1 [label="Preferred Method:\nControlled Cooling Crystallization", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; method2 [label="Consider:\nAnti-Solvent Crystallization", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; method3 [label="Consider:\nEvaporative Crystallization", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

q2 [label="Can a miscible solvent/\nanti-solvent pair be found?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

re-eval [label="Re-evaluate Solvent Screen\n(SOP 1)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> q1; q1 -> method1 [label=" Yes"]; q1 -> q2 [label="No"]; q2 -> method2 [label=" Yes"]; q2 -> method3 [label="No"]; method3 -> re-eval; } ` Caption: Decision workflow for selecting a crystallization method.

Q: My compound is very pure according to NMR and HPLC, but the crystallization is still problematic. Why?

A: Even low levels of impurities (<1%) that are not easily detected by standard analysis can have a dramatic impact on crystallization.[15][19] Structurally similar impurities are particularly problematic as they can interact with the growing crystal surface, inhibiting growth or becoming incorporated into the lattice.[16][19] Furthermore, non-particulate factors like residual solvent from a previous step or slight pH variations can influence the outcome. Always ensure the starting material is thoroughly dried and free from non-volatile residues.

Q: What is the best way to wash the crystalline product after filtration?

A: The goal of washing is to remove the impurity-rich mother liquor from the crystal surface without dissolving a significant amount of the product. The ideal wash solvent is one in which the product is very poorly soluble, but the impurities are soluble. Often, a small amount of the cold crystallization solvent or a cold mixture of the solvent/anti-solvent system is the best choice. Apply the wash in small portions, allowing each to pass through the filter cake before adding the next.

Q: Can ultrasound be used to help this crystallization?

A: Yes, ultrasound can be a useful tool, particularly for inducing nucleation.[20][21] It can help overcome the energy barrier for nucleation, especially in viscous solutions or when spontaneous nucleation is difficult. It can also help break up agglomerates, leading to a more uniform particle size distribution.[21] However, the power and duration must be carefully controlled, as excessive energy can also lead to the formation of many fine particles or even favor a less stable polymorph.

References

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. (2021). MDPI.
• Dealing with poor solubility of pyrazole deriv
• Impacts of structurally related impurities on crystal growth and purity in acetaminophen : a study of single crystal stagnant solution and bulk suspension crystallis
• Pyrazole - Solubility of Things. Solubility of Things.
• A Comparative Study of Impurity Effects on Protein Crystallization. (2015). University of Groningen research portal.
• Mechanisms, kinetics, impurities and defects: consequences in macromolecular crystalliz
• Impurity incorporation in solution crystallization: diagnosis, prevention, and control. (2022). CrystEngComm (RSC Publishing).
• Chapter 13 - Crystallization in the Pharmaceutical Industry. (2019). Cambridge University Press.
• Antisolvent Crystalliz
• Crystallization by Antisolvent Addition and Cooling. SciSpace.
• Using AntiSolvent for Crystalliz
• Antisolvent Crystallization (ASC) in Aqueous System: Fundamentals, Sustainability Aspects, and Applications. (2024).
• Processes involving the use of antisolvent crystallization.
• Understanding the Importance of Crystallization Processes. (2020). Contract Pharma.
• Crystallisation in pharmaceutical processes. (2022). BIA.
• Development of Crystallization Processes for Pharmaceutical Applic
• How to prevent polymorphism during 1-Ethyl-1H-indol-7-amine crystalliz
• 2,6-Dimethylphenyl)-N-phenylmethanimidamide. PMC - NIH.
• (a) Polymorphism in energetic materials. (b) Previously explored... | Download Scientific Diagram.
• A REVIEW ON PYRAZOLE AN ITS DERIV
• Chemistry and biomedical relevance of pyrazole derivatives: An integr
• Can Ultrasound Replace Seeding in Flow Reactive Crystallization of an Aromatic Amine? (2024).
• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research.
• Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. (2024).
• Recent highlights in the synthesis and biological significance of pyrazole deriv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N′-(2,6-Di­methyl­phen­yl)-N-phenyl­methanimidamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. epj-conferences.org [epj-conferences.org]
• 8. ijnrd.org [ijnrd.org]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. scispace.com [scispace.com]
• 11. laccei.org [laccei.org]
• 12. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 13. mt.com [mt.com]
• 14. contractpharma.com [contractpharma.com]
• 15. mdpi.com [mdpi.com]
• 16. Thesis | Impacts of structurally related impurities on crystal growth and purity in acetaminophen : a study of single crystal stagnant solution and bulk suspension crystallisation | ID: z316q215r | STAX [stax.strath.ac.uk]
• 17. Crystallization in the Pharmaceutical Industry (Chapter 13) - Handbook of Industrial Crystallization [cambridge.org]
• 18. bia.si [bia.si]
• 19. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Guide to Ensuring Reproducibility of Biological Data for Novel N-Aryl-1H-Pyrazol-4-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide will delve into the common challenges encountered in ensuring data reproducibility for novel small molecules and provide actionable strategies and detailed protocols for common biological assays. The focus will be on establishing self-validating experimental systems that enhance the trustworthiness and authority of your research findings.

The Reproducibility Crisis: A Challenge in Preclinical Research

There is a growing concern in the scientific community regarding the reproducibility of published research, with some reports indicating that a significant portion of preclinical data cannot be replicated.[1] This "reproducibility crisis" can stem from various factors, including selective reporting, inadequate statistical analysis, and insufficient detail in experimental protocols.[2] For novel compounds like N-aryl-1H-pyrazol-4-amine derivatives, where biological activity can be sensitive to minor structural changes, ensuring the reproducibility of in vitro and in vivo data is a critical determinant of their therapeutic potential.

Core Principles for Robust Biological Assays

To generate reproducible biological data, a robust assay design is fundamental. Key considerations include:

• Thorough Compound Characterization: The identity, purity, and stability of the test compound must be rigorously confirmed before any biological testing. Techniques such as NMR, mass spectrometry, and HPLC are essential.

• Cell Line Integrity: The use of misidentified or contaminated cell lines is a major source of irreproducible data.[3] Regular cell line authentication and mycoplasma testing are crucial.

• Assay Validation: Every assay must be validated for its accuracy, precision, specificity, and robustness.[4][5] This involves defining critical parameters and acceptance criteria.

• Appropriate Controls: The inclusion of positive, negative, and vehicle controls in every experiment is non-negotiable for data interpretation and quality control.

• Transparent Reporting: Detailed and transparent reporting of experimental methods, including all reagents, instrument settings, and data analysis procedures, is essential for others to replicate the findings.[2]

Experimental Workflows for Common Biological Assays

The pyrazole scaffold is frequently explored for its antiproliferative and anti-inflammatory activities. Below are detailed protocols for two common assays used to evaluate these effects, designed with reproducibility in mind.

Diagram: General Workflow for In Vitro Biological Assay

Caption: A generalized workflow for conducting a reproducible in vitro biological assay.

Protocol 1: MTT Assay for Antiproliferative Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential anticancer agents.[6]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a novel N-aryl-1H-pyrazol-4-amine derivative.

Materials:

• Authenticated cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Positive control (e.g., Doxorubicin)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the test compound and positive control in complete medium. A common concentration range to start with is 0.01 to 100 µM.

  • Include a vehicle control (e.g., 0.1% DMSO in medium) and a no-cell blank.

  • Carefully remove the medium from the wells and add 100 µL of the respective drug dilutions.

  • Incubate for 48-72 hours.

• MTT Addition and Solubilization:

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Visually confirm the formation of formazan crystals.

  • Add 100 µL of solubilization buffer to each well.

  • Incubate overnight at 37°C to ensure complete dissolution of formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Subtract the average absorbance of the blank wells from all other wells.

  • Normalize the data to the vehicle control (set as 100% viability).

  • Plot the percentage of cell viability versus the logarithm of the compound concentration.

  • Calculate the IC50 value using a non-linear regression (sigmoidal dose-response) analysis.

Data Reproducibility Checklist for MTT Assay:

Parameter	Recommendation	Rationale
Cell Density	Optimize seeding density to ensure cells are in the exponential growth phase throughout the experiment.	Over-confluent or sparse cultures can lead to variable responses to the compound.
Compound Dilution	Prepare fresh dilutions for each experiment. Use a consistent, low percentage of DMSO.	Compound precipitation or degradation can affect the actual concentration. High DMSO concentrations can be toxic to cells.
Incubation Time	Keep incubation times consistent across all experiments.	The effect of the compound can be time-dependent.
Controls	Include positive, negative (vehicle), and blank controls on every plate.	Essential for data normalization, quality control, and identifying plate-to-plate variability.
Replicates	Perform each concentration in triplicate and repeat the entire experiment at least three independent times.	Ensures the reliability and statistical significance of the results.

Protocol 2: Griess Assay for Anti-inflammatory Activity

The Griess assay is a common method to measure nitrite concentration, an indicator of nitric oxide (NO) production by cells, which is a key mediator in inflammation. This assay is often used with lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7) to screen for anti-inflammatory compounds.

Objective: To assess the ability of a novel N-aryl-1H-pyrazol-4-amine derivative to inhibit NO production in LPS-stimulated macrophages.

Materials:

• Authenticated RAW 264.7 macrophage cell line

• Complete cell culture medium

• LPS from E. coli

• Test compound stock solution

• Positive control (e.g., Dexamethasone)

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard solution

• 96-well microplates

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at an optimal density (e.g., 5 x 10^4 cells/well) and incubate overnight.

• Compound Treatment and Stimulation:

  • Pre-treat cells with various concentrations of the test compound or positive control for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL).

  • Include unstimulated controls, vehicle controls, and a no-cell blank.

  • Incubate for 24 hours.

• Nitrite Measurement:

  • Carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Prepare a standard curve using the sodium nitrite solution.

  • Add 50 µL of Griess Reagent Component A to each well, followed by 50 µL of Component B.

  • Incubate for 10 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Determine the percentage of NO inhibition relative to the LPS-stimulated vehicle control.

  • Plot the percentage of inhibition versus the compound concentration to determine the IC50 value.

  • It is crucial to perform a parallel cytotoxicity assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cell death.

Data Reproducibility Checklist for Griess Assay:

Parameter	Recommendation	Rationale
LPS Concentration	Use a consistent lot and concentration of LPS that elicits a robust but sub-maximal NO response.	Variability in LPS potency can significantly affect the results.
Supernatant Handling	Avoid disturbing the cell monolayer when collecting the supernatant.	Contamination with cells can interfere with the assay.
Griess Reagent	Prepare fresh Griess reagent and protect it from light.	The reagent is light-sensitive and can degrade over time.
Standard Curve	Prepare a fresh sodium nitrite standard curve for each experiment.	Ensures accurate quantification of nitrite.
Cytotoxicity	Always perform a concurrent cytotoxicity assay.	Differentiates true anti-inflammatory effects from non-specific toxicity.

Diagram: Decision Tree for Assay Reproducibility

Caption: A decision tree for troubleshooting and ensuring assay reproducibility.

Conclusion

Ensuring the reproducibility of biological data for novel compounds such as N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine and its analogs is a multifaceted challenge that requires a commitment to rigorous experimental design, execution, and reporting. By adhering to the principles of thorough compound and cell line characterization, robust assay validation, and transparent documentation, researchers can significantly enhance the reliability and impact of their findings. The detailed protocols and checklists provided in this guide offer a practical framework for generating high-quality, reproducible data that will stand up to scientific scrutiny and pave the way for the development of new and effective therapeutics.

References

• Guidelines And Strategies For The Development Qualification Of Potency Assay. (n.d.). BioProcess Online. Retrieved February 13, 2024, from [Link]

• The challenges of reproducibility in life science research. (2017, May 23). Malvern Panalytical. Retrieved February 13, 2024, from [Link]

• Critical steps when validating an assay or analytical method for cell and gene therapy products. (2021, December 22). European Pharmaceutical Review. Retrieved February 13, 2024, from [Link]

• A guide for potency assay development of cell-based product candidates. (2013, October 7). Drug Discovery News. Retrieved February 13, 2024, from [Link]

• Building a Robust Biological Assay for Potency Measurement. (2015, April 14). BioProcess International. Retrieved February 13, 2024, from [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). PMC. Retrieved February 13, 2024, from [Link]

• Reproducibility Challenges for Biomarker Detection with Uncertain But Informative Experimental Data. (2020, October 6). Taylor & Francis Online. Retrieved February 13, 2024, from [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (2023, March 25). MDPI. Retrieved February 13, 2024, from [Link]

• A Guide to Reproducibility in Preclinical Research. (2018, July 19). PMC. Retrieved February 13, 2024, from [Link]

• How to Solve the Biological Research Reproducibility Problem. (2023, October 26). Almaden Genomics. Retrieved February 13, 2024, from [Link]

• SYNTHESIS AND BIOLOGICAL EVALUATION OF PYRAZOLE DERIVATIVES (4-CHLOROPHENYL)-3-(4-AMINO) PHENYL)- 1H-PYRAZOL-4-yl) METHYLENE) HYDRAZINE BEARING THIAZOLE SCAFFOLDS AS POTENT ANTI-INFLAMMATORY AGENTS. (2022). Neuroquantology. Retrieved February 13, 2024, from [Link]

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (2022, June 29). Oriental Journal of Chemistry. Retrieved February 13, 2024, from [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, November 15). International Journal of Pharmaceutical Sciences Review and Research. Retrieved February 13, 2024, from [Link]

• Current status of pyrazole and its biological activities. (2014, January-March). PMC. Retrieved February 13, 2024, from [Link]

• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2023, August 23). PMC. Retrieved February 13, 2024, from [Link]

• Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. (2013, August). ResearchGate. Retrieved February 13, 2024, from [Link]

Sources

• 1. The challenges of reproducibility in life science research | Malvern Panalytical [malvernpanalytical.com]
• 2. A Guide to Reproducibility in Preclinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. almaden.io [almaden.io]
• 4. selectscience.net [selectscience.net]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Final Step: A Procedural Guide to the Safe Disposal of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine

For the researcher, every step of the drug discovery process is governed by precision, from initial synthesis to final analysis. The disposal of a chemical compound, the final act in its laboratory lifecycle, demands the same level of meticulous planning and execution. This guide provides essential, immediate safety and logistical information for the proper disposal of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine, ensuring the safety of personnel and the protection of our environment.

Foundational Safety: Hazard Assessment and Personal Protection

The principle of causality in laboratory safety dictates that understanding the "why" behind a protocol enhances compliance and minimizes risk. Given the chemical's structure, we must assume it possesses hazards common to aromatic amines and pyrazoles.

Assumed Hazard Profile:

Hazard Classification	Description	Rationale
Acute Toxicity (Oral)	Harmful if swallowed.	Common hazard for many amine and pyrazole derivatives.
Skin Corrosion/Irritation	Causes skin irritation.	Aromatic amines and related pyrazoles are known skin irritants.[3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Direct contact with eyes is likely to cause significant irritation.[3][4]
Specific Target Organ Toxicity	May cause respiratory irritation.	Inhalation of dust or aerosols may irritate the respiratory tract.[3][4]
Aquatic Toxicity	Potentially harmful to aquatic life.	Aromatic amine waste can contaminate water sources.[2][5]

Personal Protective Equipment (PPE) Protocol:

A self-validating safety system requires that PPE selection directly counters the identified hazards. The following PPE is mandatory when handling N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine in any form, including during waste packaging.

• Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber, inspected before use).

• Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles. A face shield is required if there is a splash hazard.

• Skin and Body Protection: A flame-retardant lab coat. A full chemical suit may be required for large-scale operations or spill cleanup.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood. If dusts are generated and engineering controls are insufficient, a NIOSH-approved particulate respirator (e.g., N95) may be necessary.

The Disposal Workflow: A Step-by-Step System

Proper disposal is a systematic process. From the moment the chemical is deemed waste, it must be managed according to a strict protocol to prevent accidental release or exposure.

Diagram: Chemical Waste Disposal Decision Workflow

Caption: Workflow for the safe disposal of laboratory chemical waste.

Protocol 1: Waste Collection and Container Management

This protocol ensures that waste is contained safely and correctly from the point of generation.

• Waste Identification: All materials contaminated with N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine, including unused pure chemical, reaction residues, and contaminated labware (e.g., filter paper, pipette tips), must be treated as hazardous waste.

• Container Selection:

  • Choose a chemically compatible waste container. High-density polyethylene (HDPE) or a glass bottle with a screw cap is appropriate.

  • Ensure the container is in good condition, free from cracks or residue, and has a secure, leak-proof lid.

• Waste Segregation:

  • Crucially, do not mix this waste with incompatible materials. Keep it separate from strong oxidizing agents and highly acidic or alkaline materials to prevent exothermic or hazardous reactions.[6]

  • Collect aqueous and solvent-based waste streams in separate, clearly labeled containers.

• Labeling:

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.

  • The label must clearly state the full chemical name: "Waste N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine". List all constituents and their approximate percentages.

  • Note the accumulation start date.

• Accumulation and Storage:

  • Keep the waste container tightly sealed at all times, except when adding waste.

  • Store the container in a designated Satellite Accumulation Area (SAA) that is under the control of laboratory personnel.

  • The SAA should have secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

  • Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in the SAA.

Protocol 2: Final Disposal Procedure

Under no circumstances should N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine or its contaminated materials be disposed of down the drain or in the regular trash.[7]

• Engage Professional Services: The disposal of this chemical waste must be handled by a licensed professional waste disposal company.[7] These companies are equipped to manage and transport hazardous materials according to regulatory standards.

• Recommended Disposal Method: The preferred method for final disposal is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[8] This ensures the complete destruction of the organic molecule.

• Documentation: Maintain meticulous records of all hazardous waste generated and disposed of, including the chemical name, quantity, and date of pickup by the disposal service. This is a regulatory requirement.

Emergency Preparedness: Spill Management

A self-validating safety system includes robust plans for unexpected events. In the case of a spill, a swift and correct response is critical.

Protocol 3: Minor Spill Cleanup (Less than 10g or 100mL in a fume hood)

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Restrict access to the spill area.

• Don PPE: Wear the full PPE as described in Section 1.

• Contain and Absorb:

  • If the spill is a solid, gently cover it with a compatible absorbent material (e.g., vermiculite, dry sand). Avoid raising dust.

  • If the spill is a liquid, cover it with an inert absorbent material, starting from the outside and working inwards to prevent spreading.

• Collect Waste: Carefully scoop the absorbed material and spill residue into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Label and Dispose: Seal and label the waste container and manage it according to the disposal protocol.

For major spills (any spill outside a fume hood, a large volume, or if you feel unsafe), evacuate the area immediately, close the doors, and contact your institution's emergency response team (e.g., Environmental Health & Safety).[9][10][11]

By adhering to these rigorous, scientifically-grounded procedures, researchers can ensure that the final step in the lifecycle of N-(2,6-dimethylphenyl)-1H-pyrazol-4-amine is conducted with the highest standards of safety and environmental stewardship, building a foundation of trust in our critical work.

References

• Gomha, S. M., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. [Online]. PMC. Available at: [Link]

• Konyukhov, V. Y., et al. (2015). New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. [Online]. WIT Press. Available at: [Link]

• Technology Catalogue. (n.d.). Disposing Amine Waste. [Online]. Available at: [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet: 1-Phenyl-3-methyl-5-pyrazolone. [Online]. Available at: [Link]

• ChemCERT. (2016). Emergency Chemical Spill Response. [Online]. Available at: [Link]

• New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedure. [Online]. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Online]. Available at: [Link]

• The University of Queensland. (n.d.). Chemical Spill and Response Guideline. [Online]. Available at: [Link]

• SKC Inc. (2023). SDS 2001 - Aromatic Amine DECONtamination Solution. [Online]. Available at: [Link]

• Georgia Institute of Technology Environmental Health & Safety. (n.d.). Spill Procedures: Major and Minor Incidents. [Online]. Available at: [Link]

• MDPI. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines. [Online]. Available at: [Link]

• ChemDmart. (n.d.). Safety Data Sheet: (R)-3-Aminopiperidine Dihydrochloride. [Online]. Available at: [Link]

• Wiley Online Library. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. [Online]. Available at: [Link]

• Molecularinfo.com. (n.d.). Cas Number 334618-07-4|(S)-3-Aminopiperidine dihydrochloride. [Online]. Available at: [Link]

• WIT Press. (n.d.). New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. [Online]. Available at: [Link]

• ResearchGate. (n.d.). Diversity of monomer amine coupling partners. Structures of pyrazoles... [Online]. Available at: [Link]

• ACS Omega. (2025). Amino/Keto Derivatives of Pyrazole as Effective Corrosion Inhibitors for Mild Steel in an Acidic Medium. [Online]. Available at: [Link]

• Google Patents. (n.d.). CN1087342A - Novel substituted pyrazole derivatives, process for their preparation and use as herbicides. [Online].

• Sustainability Compass. (n.d.). Aromatic Amine Pollution. [Online]. Available at: [Link]

• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Online]. Available at: [Link]

• International Journal of Trend in Scientific Research and Development. (n.d.). Synthesis and Evalution of Pyrazole Derivatives by Different Method. [Online]. Available at: [Link]

• Google Patents. (n.d.). Pyrazole derivatives, processes for preparation thereof and pharmaceutical composition comprising the same. [Online].

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. witpress.com [witpress.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. international.skcinc.com [international.skcinc.com]
• 8. Disposing Amine Waste | Technology Catalogue [technologycatalogue.com]
• 9. Chemical Spills | Environment, Health & Safety [ehs.ucsf.edu]
• 10. chemcert.com.au [chemcert.com.au]
• 11. emergencyplanning.nmsu.edu [emergencyplanning.nmsu.edu]